Cas no 19009-75-7 (2-Pyridinesulfonamide,1-oxide)
2-Pyridinesulfonamide,1-oxide structure
Product Name:2-Pyridinesulfonamide,1-oxide
CAS No:19009-75-7
MF:C5H6N2O3S
MW:174.177739620209
CID:123302
PubChem ID:15417762
Update Time:2025-04-18
2-Pyridinesulfonamide,1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinesulfonamide,1-oxide
- 2-Pyridinesulfonamide,1-oxide(8CI,9CI)
- 19009-75-7
- SCHEMBL10634892
- 1-oxidopyridin-1-ium-2-sulfonamide
- CHEMBL29104
-
- Inchi: 1S/C5H6N2O3S/c6-11(9,10)5-3-1-2-4-7(5)8/h1-4H,(H2,6,9,10)
- InChI Key: CPCOWTPLEJOHAC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C[N+]=1[O-])(N)(=O)=O
Computed Properties
- Exact Mass: 174.00998
- Monoisotopic Mass: 174.00991323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 94Ų
Experimental Properties
- PSA: 87.1
2-Pyridinesulfonamide,1-oxide Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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